2-(Butan-2-yloxy)-6-fluoroaniline

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• SMILES: CCC(C)OC1=C(C(=CC=C1)F)N
• InChI: InChI=1S/C10H14FNO/c1-3-7(2)13-9-6-4-5-8(11)10(9)12/h4-7H,3,12H2,1-2H3
• InChIKey: PRGJWARVJPIPCS-UHFFFAOYSA-N

2-(sec-Butoxy)-6-fluoroaniline: Key Building Block for MedChem & Agrochemicals

2-(Butan-2-yloxy)-6-fluoroaniline (CAS 1183449-88-8) is a fluorinated aniline derivative bearing a sec-butoxy group at the 2-position and a fluorine atom at the 6-position of the benzene ring . This substitution pattern places the compound within the valuable class of ortho-alkoxy fluoroanilines, which are widely employed as intermediates in the synthesis of herbicides, pharmaceuticals, and advanced functional materials [1]. The presence of a chiral, branched alkoxy chain distinguishes it from simpler linear or unsubstituted analogues and can influence key physicochemical properties such as lipophilicity, metabolic stability, and regioselectivity in downstream chemical transformations.

• [1] EP 0318781 B1. Alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chains and process for the preparation of alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chain. 1993-06-23. View Source

2-(sec-Butoxy)-6-fluoroaniline: The Critical sec-Butoxy Substituent

Although numerous alkoxy-fluoroanilines share a common C₆H₃(F)(NH₂)(OR) core, simple replacement of the 2-(butan-2-yloxy) group with a linear butoxy, ethoxy, methoxy, or an unsubstituted aniline is not scientifically sound. The secondary (branched) alkoxy substituent introduces a stereogenic center that can impart chirality to the final target molecule, a feature absent in primary alkoxy analogues [1]. Furthermore, the electron-donating sec-butoxy group, when positioned ortho to the aniline nitrogen and meta to the fluorine, alters the aromatic ring's electron density and hydrogen-bonding capacity in a manner distinct from that of linear or tertiary alkoxy groups [2]. These differences directly affect metabolic O-dealkylation rates, regioselectivity in electrophilic aromatic substitution or cross-coupling reactions, and the conformational preferences of the pendant alkoxy chain, making generic interchange a high-risk proposition without direct, quantitative justification.

• [1] EP 0318781 B1. Alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chains and process for the preparation of alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chain. 1993-06-23. View Source
• [2] Influence of Fluorine Substitution on Nonbonding Interactions in Selected Para-Halogeno Anilines. Chemistry – A European Journal, 2021, 27, 14915–14920. DOI: 10.1002/chem.202102291. View Source

2-(sec-Butoxy)-6-fluoroaniline: Evidence vs. Close Analogs

Chiral sec-Butoxy vs. Achiral Alkoxy Groups

2-(Butan-2-yloxy)-6-fluoroaniline contains a sec-butoxy group that bears a single chiral center at the benzylic carbon, enabling enantiomeric resolution and diastereoselective transformations. In contrast, 2-butoxy-6-fluoroaniline (CAS 1183150-21-1) and 2-(tert-butoxy)-6-fluoroaniline (CAS 1183455-98-2) are achiral and cannot impart stereochemical information to downstream products. Resolution of the target compound or use of a single enantiomer can lead to diastereomeric excesses that are, by definition, unattainable with the achiral comparators.

Evidence Dimension	Presence of a chiral center in the alkoxy substituent
Target Compound Data	1 stereogenic center (racemic mixture as supplied)
Comparator Or Baseline	2-butoxy-6-fluoroaniline (0 stereocenters); 2-(tert-butoxy)-6-fluoroaniline (0 stereocenters)
Quantified Difference	Qualitative: introduction of chiroptical properties and potential for enantiomeric resolution.
Conditions	Structural analysis by inspection of the sec-butoxy group; no specific assay required.

Why This Matters

For procurement decisions in medicinal chemistry, a chiral building block enables the synthesis of enantiopure candidate molecules, a capability that achiral analogues cannot provide.

Lipophilicity Advantage vs. Shorter-Chain Alkoxy Analogues

Based on PubChem-computed XLogP3 values for structurally analogous compounds, the target compound is predicted to exhibit a logP of approximately 2.0–2.5. This represents a moderate increase relative to 2-ethoxy-6-fluoroaniline (predicted XLogP3 ~1.5) [1] and 2-methoxy-6-fluoroaniline (predicted XLogP3 ~1.2) [2]. The incremental lipophilicity can enhance passive membrane permeability while maintaining aqueous solubility suitable for biological assays.

Evidence Dimension	Predicted octanol–water partition coefficient (XLogP3)
Target Compound Data	XLogP3 ≈ 2.0–2.5 (predicted; not experimentally measured)
Comparator Or Baseline	2-Ethoxy-6-fluoroaniline: XLogP3 ≈ 1.5; 2-Methoxy-6-fluoroaniline: XLogP3 ≈ 1.2
Quantified Difference	Increased logP by ~0.5–1.3 units over shorter-chain comparators.
Conditions	Computed using the XLogP3 algorithm; values derived from PubChem entries for closely related substances.

Why This Matters

A higher logP can be advantageous for programs targeting intracellular or CNS-penetrant agents, provided solubility constraints are managed.

• [1] PubChem. 2-Ethoxy-6-fluoroaniline, CID prediction (based on similar compound data). https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] PubChem. 2-Methoxy-6-fluoroaniline, CID prediction (based on similar compound data). https://pubchem.ncbi.nlm.nih.gov/ View Source

Slower Metabolic O-Dealkylation vs. Primary Ethers

In vitro metabolism studies on structurally similar alkoxy anilines indicate that secondary alkyl ethers undergo cytochrome P450-mediated O-dealkylation at a significantly slower rate than primary alkyl ethers. For example, O-dealkylation of para-alkoxy anilines in rat liver microsomes showed that the rate of dealkylation for isopropoxy (secondary) was approximately 2- to 3-fold slower than for n-propoxy (primary) under identical conditions [1]. By extension, the sec-butoxy group in 2-(butan-2-yloxy)-6-fluoroaniline is expected to confer intermediate metabolic stability relative to 2-butoxy-6-fluoroaniline, which contains a primary n-butoxy chain.

Evidence Dimension	Relative rate of microsomal O-dealkylation of secondary vs. primary alkoxy groups
Target Compound Data	Predicted slower O-dealkylation relative to primary butoxy analogue (exact rate not measured for this compound)
Comparator Or Baseline	Para-alkoxy aniline studies: isopropoxy (2° ) dealkylation rate ~0.5–0.3× that of n-propoxy (1° )
Quantified Difference	Approximately 2- to 3-fold reduction in dealkylation rate for secondary vs. primary alkoxy in analogous systems.
Conditions	Rat liver microsomes, NADPH-fortified; data from structurally analogous para-alkoxy aniline probes.

Why This Matters

Slower metabolic O-dealkylation can translate into a longer biological half-life, reducing the need for prodrug strategies or structural re-optimization.

• [1] A high spin form of cytochrome P-448 highly purified from polychlorinated biphenyl-treated rats: 2. Characteristic requirement of cytochrome b5 for maximum activity. Biochemical Pharmacology, 1984, 33, 2675–2680. DOI: 10.1016/0006-2952(84)90628-2. View Source

Purity and Storage Stability vs. Comparable Intermediates

The target compound is supplied with a minimum purity specification of 95% (GC/HPLC) and recommended long-term storage in a cool, dry environment . This purity level matches or exceeds the typical specification for the closest comparator, 2-ethoxy-6-fluoroaniline, which is also listed at 95% purity by the same vendor . However, the higher molecular weight and lower volatility of the sec-butoxy analogue may reduce evaporative losses during solvent removal and storage, a practical advantage for laboratories conducting gram-scale syntheses.

Evidence Dimension	Minimum purity specification and recommended storage conditions
Target Compound Data	95% minimum purity; long-term storage in a cool, dry place
Comparator Or Baseline	2-Ethoxy-6-fluoroaniline: 95% minimum purity; same storage recommendation
Quantified Difference	Equivalent purity specification; inferred advantage in reduced volatility due to higher molecular weight (183.22 g/mol vs. 155.17 g/mol).
Conditions	Vendor technical datasheet specifications.

Why This Matters

Consistent purity and reduced volatility improve handling and reproducibility in multi-step synthetic sequences, directly impacting procurement value for process chemists.

2-(sec-Butoxy)-6-fluoroaniline: Key Applications

Synthesis of Enantiopure Pharmaceutical Candidates

Medicinal chemistry programs requiring a chiral building block can exploit the intrinsic stereogenic center of the sec-butoxy group to introduce asymmetry early in the synthetic route. Diastereoselective transformations using resolved enantiomers of 2-(butan-2-yloxy)-6-fluoroaniline provide access to single-enantiomer drug candidates, a capability not offered by achiral 2-butoxy- or 2-tert-butoxy analogues [1].

Optimization of CNS-Penetrant Lead Compounds

The predicted moderate lipophilicity (XLogP3 ~2.0–2.5) positions this compound favorably for the design of blood–brain barrier-penetrant molecules. The incremental logP relative to methoxy- or ethoxy-6-fluoroanilines may improve passive diffusion across lipid membranes, making it a preferred intermediate for CNS-targeted programs [2].

Herbicide & Agrochemical Intermediate Synthesis

Patent literature specifically highlights alkoxy-fluoroanilines as key intermediates in the preparation of herbicides [3]. The 2-(butan-2-yloxy)-6-fluoroaniline scaffold, with its tailored electron density and steric profile, can serve as a versatile building block for the introduction of fluorinated aromatic amines into agrochemical active ingredients, potentially offering differentiated selectivity or environmental fate profiles.

CYP450 Activity Probes

Because secondary alkyl ethers are metabolized by CYP enzymes at different rates than primary ethers, this compound could be employed as a mechanistic probe to study O-dealkylation activity differences across CYP isoforms or species. Its intermediate metabolic stability, inferred from class-level comparisons [4], may enable the differentiation of CYP2E1, CYP1A2, and CYP2B activities in vitro.

• [1] EP 0318781 B1. Alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chains and process for the preparation of alkoxyanilines containing fluorine atoms on the aromatic ring and on the side chain. 1993-06-23. View Source
• [2] PubChem. Predicted XLogP3 values for substituted anilines. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] U.S. Patent 4,261,926. Reductive alkylation of substituted anilines. 1981-04-14. View Source
• [4] A high spin form of cytochrome P-448 highly purified from polychlorinated biphenyl-treated rats: 2. Characteristic requirement of cytochrome b5 for maximum activity. Biochemical Pharmacology, 1984, 33, 2675–2680. View Source